Cas no 1864054-33-0 (2-(2-((4-Fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(2-((4-Fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride
• CAS No: 1864054-33-0
• MF: C₁₀H₁₅ClFNOS
• MW: 251.748604059219
• CID: 5722171
• PubChem ID: 86262478
• Update Time: 2025-06-28

2-(2-((4-Fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-fluorophenyl)sulfanylethoxy]ethanamine;hydrochloride
• 2-(2-((4-fluorophenyl)thio)ethoxy)ethan-1-aminehydrochloride
• F2167-1563
• A1-05767
• 2-(2-((4-fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride
• EN300-240715
• 2-{2-[(4-fluorophenyl)sulfanyl]ethoxy}ethan-1-amine hydrochloride
• 1864054-33-0
• AKOS026747249
• 2-(2-((4-Fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride

• Inchi： 1S/C10H14FNOS.ClH/c11-9-1-3-10(4-2-9)14-8-7-13-6-5-12;/h1-4H,5-8,12H2;1H
• InChI Key： IWDBHGIJSGAFKN-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)CCOCCN

Computed Properties

• Exact Mass: 251.0546911g/mol
• Monoisotopic Mass: 251.0546911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(2-((4-Fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride

2-(2-((4-Fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1864054-33-0, known as 2-(2-((4-Fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a 4-fluorophenylthio group, an ethoxy chain, and an amine hydrochloride functional group. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of sulfur-containing compounds like 2-(2-((4-fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride in the field of organic synthesis and drug development. The presence of the thioether group (S-) in the molecule has been shown to enhance the stability and bioavailability of related compounds, making it a valuable component in the design of new pharmaceutical agents. Researchers have also explored the potential of this compound as an intermediate in the synthesis of more complex molecules, particularly in the development of antiviral and anticancer drugs.

The synthesis of 2-(2-((4-fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the thioether bond through nucleophilic substitution reactions and the subsequent introduction of the hydroxylamine group. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and improved stereoselectivity in the production of this compound, making it more accessible for large-scale applications.

In terms of applications, 2-(2-((4-fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride has shown promise in several areas. In materials science, its sulfur-containing structure makes it a candidate for use in sulfur-based polymers and advanced materials with unique mechanical properties. Additionally, its amine functionality renders it suitable for use in peptide synthesis and as a building block for complex biomolecules.

Recent research has also focused on the biological activity of this compound. Studies conducted using cell culture models have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Furthermore, its ability to act as a chelating agent has been explored in the context of heavy metal detoxification, offering new avenues for environmental remediation technologies.

From a toxicological perspective, 2-(2-((4-fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride has been subjected to rigorous safety assessments. Initial findings indicate that it exhibits low toxicity at therapeutic concentrations, with minimal adverse effects on cellular viability. However, further long-term studies are required to fully understand its safety profile and potential for human use.

In conclusion, 2-(2-((4-fluorophenyl)thio)ethoxy)ethan-1-amine hydrochloride (CAS No. 1864054-33-0) represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific innovation and technological progress.